5-Cyclopropoxy-2,4-dimethoxypyridine

• Molecular Formula: C10H13NO3
• Molecular Weight: 195.21 g/mol
• IUPAC Name: 5-cyclopropyloxy-2,4-dimethoxypyridine
• InChI: InChI=1S/C10H13NO3/c1-12-8-5-10(13-2)11-6-9(8)14-7-3-4-7/h5-7H,3-4H2,1-2H3
• InChI Key: JEAIKMLJNDGTDJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=NC=C1OC2CC2)OC

Description

5-Cyclopropoxy-2,4-dimethoxypyridine is a substituted pyridine derivative characterized by a cyclopropoxy group at the 5-position and methoxy groups at the 2- and 4-positions. Pyridine derivatives with alkoxy or amino substituents are widely studied for their electronic and steric effects, which influence reactivity, solubility, and biological activity . The cyclopropoxy group, a strained three-membered ring, may enhance metabolic stability or modulate lipophilicity compared to bulkier substituents like cyclohexylmethyl or trifluoromethylbenzyl groups seen in related compounds .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Cyclopropoxy-2,4-dimethoxypyridine typically involves the following steps:

Starting Material: The synthesis begins with 2,4-dimethoxypyridine.

Cyclopropanation: The introduction of the cyclopropoxy group is achieved through a cyclopropanation reaction. This involves the reaction of 2,4-dimethoxypyridine with cyclopropyl bromide in the presence of a base such as potassium carbonate.

Reaction Conditions: The reaction is carried out in an organic solvent like tetrahydrofuran (THF) at a temperature of around 0-5°C to ensure the formation of the desired product.

Industrial Production Methods

Industrial production of 5-Cyclopropoxy-2,4-dimethoxypyridine follows similar synthetic routes but on a larger scale. The process involves:

Batch Reactors: Utilizing batch reactors to control the reaction conditions precisely.

Purification: The product is purified using techniques such as recrystallization or column chromatography to achieve high purity levels suitable for industrial applications.

Chemical Reactions Analysis

Types of Reactions

5-Cyclopropoxy-2,4-dimethoxypyridine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding pyridine N-oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride to yield reduced derivatives.

Substitution: Nucleophilic substitution reactions can occur at the methoxy groups, where nucleophiles like amines or thiols replace the methoxy groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium at room temperature.

Reduction: Lithium aluminum hydride in anhydrous ether at reflux temperature.

Substitution: Ammonia or thiols in the presence of a base like sodium hydride in dimethylformamide (DMF).

Major Products Formed

Oxidation: Pyridine N-oxides.

Reduction: Reduced pyridine derivatives.

Substitution: Amino or thio-substituted pyridine derivatives.

Scientific Research Applications

5-Cyclopropoxy-2,4-dimethoxypyridine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as an inhibitor of specific enzymes or receptors.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anti-cancer activities.

Industry: Utilized in the development of novel materials and as a precursor in the synthesis of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-2,4-dimethoxypyridine involves its interaction with specific molecular targets:

Molecular Targets: The compound may target enzymes such as lipoxygenases or receptors involved in signaling pathways.

Pathways Involved: It can modulate pathways like the Wnt signaling pathway, leading to altered cellular responses.

Comparison with Similar Compounds

Comparison with Similar Compounds

Physical and Chemical Properties

Key physical properties of analogous compounds are summarized below:

Compound Name	Substituents	Melting Point (°C)	Key Functional Groups	Reference
5-Cyclopropoxy-2,4-dimethoxypyridine (target)	5-cyclopropoxy, 2,4-dimethoxy	Not reported	Ethers, pyridine ring	—
19f	5-(cyclohexylmethyl)amino, esters	84–86	Amine, esters
19g	5-(trifluoromethylbenzyl)amino, esters	109–111	Amine, trifluoromethyl, esters
2-Hydroxymethyl-3,4-dimethoxypyridine	2-hydroxymethyl, 3,4-dimethoxy	Not reported	Hydroxymethyl, ethers

• Solubility : The hydroxymethyl group in 2-Hydroxymethyl-3,4-dimethoxypyridine likely improves aqueous solubility (>95% purity reported) compared to the hydrophobic cyclopropoxy group .

Research Findings and Data Gaps

• Synthetic Challenges: Introducing cyclopropoxy groups requires specialized reagents (e.g., cyclopropanol derivatives), unlike the commercially available amines used for 19f/19g .
• Thermal Stability : The cyclopropane ring’s strain may lower decomposition temperatures compared to cyclohexylmethyl-substituted analogs (e.g., 19f, stable up to 86°C) .